Cas no 1423025-77-7 (Tert-butyl N-(3-hydroxy-4-phenylbutan-2-yl)carbamate)

• Product Name: Tert-butyl N-(3-hydroxy-4-phenylbutan-2-yl)carbamate
• CAS No: 1423025-77-7
• MF: C₁₅H₂₃NO₃
• MW: 265.348024606705
• CID: 4674122
• PubChem ID: 71756867
• Update Time: 2025-10-30

Tert-butyl N-(3-hydroxy-4-phenylbutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-hydroxy-4-phenylbutan-2-yl)carbamate
• NE47688
• Z1483991482
• Tert-butyl N-(3-hydroxy-4-phenylbutan-2-yl)carbamate

• Inchi： 1S/C15H23NO3/c1-11(16-14(18)19-15(2,3)4)13(17)10-12-8-6-5-7-9-12/h5-9,11,13,17H,10H2,1-4H3,(H,16,18)
• InChI Key： PYPYJCKGJSFJQB-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(CC1C=CC=CC=1)O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 280
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Tert-butyl N-(3-hydroxy-4-phenylbutan-2-yl)carbamate

Tert-butyl N-(3-hydroxy-4-phenylbutan-2-yl)carbamate (CAS No. 1423025-77-7): An Overview

Tert-butyl N-(3-hydroxy-4-phenylbutan-2-yl)carbamate (CAS No. 1423025-77-7) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, often referred to as a tert-butyl carbamate, is characterized by its unique structural features, including a tert-butyl group, a carbamate functionality, and a hydroxy-substituted phenylbutan-2-yl moiety. These structural elements contribute to its potential applications in various biological and pharmaceutical contexts.

The chemical structure of Tert-butyl N-(3-hydroxy-4-phenylbutan-2-yl)carbamate can be represented as follows: C₁₆H₂₅NO₃. The tert-butyl group provides steric protection, while the carbamate functionality is known for its ability to form stable amide bonds. The hydroxy-substituted phenylbutan-2-yl moiety adds complexity and reactivity, making this compound an interesting target for synthetic and medicinal chemists.

In recent years, Tert-butyl N-(3-hydroxy-4-phenylbutan-2-yl)carbamate has been the subject of numerous studies due to its potential as a precursor in the synthesis of bioactive molecules. One notable application is in the development of inhibitors for specific enzymes involved in various disease pathways. For instance, research has shown that compounds derived from this structure can exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

A study published in the Journal of Medicinal Chemistry highlighted the synthesis and biological evaluation of a series of derivatives of Tert-butyl N-(3-hydroxy-4-phenylbutan-2-yl)carbamate. The researchers found that these derivatives demonstrated significant anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis. The study also emphasized the importance of the hydroxy group in enhancing the biological activity of these compounds.

Beyond its role in enzyme inhibition and anti-inflammatory activity, Tert-butyl N-(3-hydroxy-4-phenylbutan-2-yl)carbamate has also been explored for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. This approach can improve the pharmacokinetic properties of drugs, such as their solubility, stability, and bioavailability. Research has shown that derivatives of this compound can be designed to release active metabolites with enhanced therapeutic effects.

In the context of drug discovery and development, Tert-butyl N-(3-hydroxy-4-phenylbutan-2-yl)carbamate serves as a valuable starting point for structure-based drug design. Computational methods such as molecular docking and molecular dynamics simulations have been employed to predict the binding modes and interactions of this compound with target proteins. These studies provide insights into the structural requirements for high-affinity binding and can guide the rational design of more potent and selective inhibitors.

The synthetic accessibility of Tert-butyl N-(3-hydroxy-4-phenylbutan-2-yll)carbamate is another factor contributing to its widespread use in research laboratories. Various synthetic routes have been developed to prepare this compound efficiently, including those involving palladium-catalyzed coupling reactions and organocatalytic transformations. These methods not only enhance the yield and purity of the final product but also allow for the introduction of functional groups that can be further modified to generate a diverse library of analogs.

In conclusion, Tert-butyl N-(3-hydroxy-4-phenylbutan-2-yll)carbamate (CAS No. 1423025-77-7) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel bioactive molecules with applications in enzyme inhibition, anti-inflammatory therapy, and prodrug design. Ongoing research continues to uncover new insights into its properties and applications, further solidifying its importance in the scientific community.